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Compound of Interest

N-Boc-N-methyl-3-chloro-1-
Compound Name: )
propanamine

Cat. No.: B039541

An In-Depth Technical Guide to the Safety and Handling of N-Boc-N-methyl-3-chloro-1-
propanamine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and
development applications. A specific Safety Data Sheet (SDS) for N-Boc-N-methyl-3-chloro-1-
propanamine was not found in the public domain. Therefore, this guide has been compiled
from data on structurally similar compounds and general laboratory safety principles. All
handling of this chemical should be performed by trained personnel in a controlled laboratory
environment. Users should always consult with their institution's Environmental Health and
Safety (EHS) department for specific guidance.

Introduction

N-Boc-N-methyl-3-chloro-1-propanamine is a bifunctional building block used in organic
synthesis, particularly in the development of pharmaceutical agents.[1] It incorporates a tert-
butoxycarbonyl (Boc) protected secondary amine and a reactive chloroalkyl group.[1] The Boc
protecting group allows for selective reactions at the chloro- end of the molecule, with the
amine being deprotected in a subsequent step, typically under acidic conditions. This guide
provides a comprehensive overview of the known properties and recommended safety and
handling procedures for this compound.
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Compound Identification and Properties

While extensive experimental data for N-Boc-N-methyl-3-chloro-1-propanamine is limited,
the following information has been compiled from various sources.

ble 1: Chemical and Physical :

Property Value Reference
CAS Number 114326-14-6 [2][3]
Molecular Formula CoH1sCINO2 [2][31[4]
Molecular Weight 207.70 g/mol [2][3]
Appearance Colorless liquid [3]
Predicted Boiling Point 254.7 £ 19.0 °C at 760 Torr [3]
Predicted Density 1.042 + 0.06 g/cm3 at 20 °C [3]

Store in a dry, sealed container
Storage at room temperature (20 to 22 [3]
°C).

Hazard Identification and GHS Classification

A complete, verified GHS classification for N-Boc-N-methyl-3-chloro-1-propanamine is not
readily available. The hazard profile is extrapolated from data on similar compounds, such as
other chlorinated amines and Boc-protected amines. The precursor, 3-chloro-N-methylpropan-
1-amine hydrochloride, is classified as harmful if swallowed and causes skin, eye, and
respiratory irritation. It is prudent to handle N-Boc-N-methyl-3-chloro-1-propanamine with

similar or greater caution.

Table 2: Postulated GHS Classification
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A S

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation

Signal Word: Warning
Hazard Pictograms:

laalt text

Safe Handling and Personal Protective Equipment
(PPE)

A systematic approach to handling N-Boc-N-methyl-3-chloro-1-propanamine is crucial for
minimizing exposure and ensuring laboratory safety.

Engineering Controls

 All work with this compound should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[5][6][7]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5]

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment to be used when
handling this compound.
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Table 3: Personal Protective Equipment

Recommendations

Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles with

side shields or a face shield.[6]

[7]

Protects against splashes and
airborne droplets of the

chemical.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene
rubber). Inspect for tears or

holes before use.[6][7]

Prevents skin contact and

absorption.

Skin and Body Protection

A flame-retardant laboratory
coat, kept fastened. Closed-
toe shoes that fully cover the
feet.[6][7]

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors may be
necessary if working outside of
a fume hood or in a poorly

ventilated area.[6]

Minimizes inhalation of vapors

or aerosols.

General Hygiene Practices

e Avoid direct contact with skin and eyes.[6]

e Wash hands thoroughly with soap and water after handling.[6]

o Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[6]

» Remove and wash contaminated clothing before reuse.[8]

Experimental Protocols
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General Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of N-Boc-N-methyl-3-
chloro-1-propanamine.
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Caption: Workflow for the safe handling of N-Boc-N-methyl-3-chloro-1-propanamine.
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Boc Deprotection Protocol (General)

This protocol describes the general procedure for removing the Boc protecting group, a
common downstream step for this molecule. The reaction should be monitored by an
appropriate method such as Thin Layer Chromatography (TLC) or Liquid Chromatography-
Mass Spectrometry (LC-MS).

Method: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)
Materials:

e N-Boc-N-methyl-3-chloro-1-propanamine

e Dichloromethane (DCM), anhydrous

 Trifluoroacetic acid (TFA)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
e Round-bottom flask

o Magnetic stirrer and stir bar

Procedure:

e In a chemical fume hood, dissolve N-Boc-N-methyl-3-chloro-1-propanamine in anhydrous
DCM in a round-bottom flask.

o Slowly add TFA to the stirred solution. Reaction times typically range from 30 minutes to a
few hours.[9]

» Upon reaction completion, remove the solvent and excess TFA in vacuo using a rotary
evaporator.[9]

» For work-up, dissolve the residue in a suitable organic solvent (e.g., ethyl acetate).
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e Wash the organic layer sequentially with a saturated aqueous solution of NaHCOs until the
agueous layer is basic, followed by a wash with brine.[9]

e Dry the organic layer over anhydrous MgSOa4 or Na=SOa, filter, and concentrate in vacuo to
obtain the deprotected amine product.
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Boc Deprotection Workflow (TFA/DCM)
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Caption: Workflow for Boc Deprotection using TFA in DCM.
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First Aid Measures

Immediate and appropriate action is critical in the event of accidental exposure.

Table 4: Eirst Aid E |

Exposure Type First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[7]

In case of contact, immediately flush skin with
) plenty of soap and water. Remove contaminated
Skin Contact ) . L
clothing and shoes. Get medical attention if

irritation develops or persists.[8][10]

Remove from exposure and move to fresh air

immediately. If breathing is difficult or has

Inhalation o o o
stopped, administer artificial respiration. Seek
immediate medical attention.[8][10]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical
attention.[6][10]

Storage and Disposal

» Storage: Keep the container tightly closed in a dry and well-ventilated place.[5] Store at room
temperature (20 to 22 °C), sealed in a dry environment.[3]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on chemical waste disposal.[6] All disposable materials contaminated with the
compound should be placed in a designated, labeled hazardous waste container.[6]

Stability and Reactivity
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e Chemical Stability: Stable under recommended storage conditions.

» Conditions to Avoid: Incompatible products, excess heat.

e Incompatible Materials: Strong oxidizing agents, strong acids.[5]

e Hazardous Decomposition Products: Thermal decomposition can lead to the release of
irritating gases and vapors, such as carbon monoxide (CO), carbon dioxide (CO2), and
nitrogen oxides (NOx).[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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